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Compound of Interest

Compound Name: CA77.1

Cat. No.: B8146317

L Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

CA77.1is a potent, orally active, and brain-penetrant activator of chaperone-mediated
autophagy (CMA).[1][2] As a derivative of the earlier compound AR7, CA77.1 has been
developed for in vivo applications and shows promise in the research of neurodegenerative

diseases, such as Alzheimer's disease.[3][4] It functions by increasing the expression of the

lysosomal receptor for CMA, lysosome-associated membrane protein 2A (LAMP2A), thereby

enhancing the degradation of pathogenic protein products like tau.[3][4][5] This document

provides detailed information on the solubility of CA77.1 and protocols for its preparation in

experimental settings.

Chemical Properties

Property Value
IUPAC Name N-[4-(6-chloroquinoxalin-2-yl)phenyl]lacetamide
CAS Number 2412270-22-3[3][4]

Molecular Formula

C16H12CIN30[3][4]

Molecular Weight

297.74 g/mol [3][4]

Appearance

Solid[3][6]
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Solubility Data

CA77.1 exhibits varying solubility in different solvents. It is crucial to use fresh, high-purity
solvents to achieve optimal dissolution. Moisture-absorbing solvents like DMSO should be
newly opened to avoid reduced solubility.[1]

. Concentration
Solvent Solubility . Notes
(Molar Equivalent)

Use fresh, anhydrous

DMSO as it is
Dimethyl Sulfoxide hygroscopic.[1][2
/ 30 mg/mL[1] ~100.75 mM yg. ] pic.{1][2]
(DMSO) Sonication and
warming to 60°C can
aid dissolution.[2][7]
Dimethylformamide
2 mg/mL[6] ~6.72 mM
(DMF)
Insoluble (<1 mg/mL)
Ethanol
[11[2]
Water Insoluble[1]

Experimental Protocols
In Vitro Solution Preparation (Stock Solution)

For cell-based assays, a concentrated stock solution in DMSO is typically prepared and then
diluted to the final working concentration in the culture medium.

Materials:

CA77.1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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» Ultrasonic bath (optional, but recommended)[8]
Protocol:
o Aseptically weigh the desired amount of CA77.1 powder.

o Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM, 20 mM, or 30 mg/mL).

» Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

e If the compound does not fully dissolve, sonicate the solution for 10-15 minutes or warm it
gently to 60°C.[2][7]

» Once fully dissolved, the stock solution can be aliquoted into smaller volumes to avoid
repeated freeze-thaw cycles.

» Store the stock solution at -20°C for up to one year or at -80°C for up to two years, protected
from light.[2]

In Vivo Formulation Preparation

For animal experiments, CA77.1 can be formulated for oral gavage. Below are two common
formulations. It is recommended to use freshly prepared formulations for optimal results.[1][9]

Formulation 1: PEG300, Tween-80, and Saline/ddH20

Materials:

CA77.1 DMSO stock solution (e.g., 7.5 mg/mL)[1]

PEG300

Tween-80

Sterile ddH20 or saline (0.9% NacCl)[9]

Sterile tubes
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Protocol (for 1 mL final volume):[1]

o Start with 50 pL of a 7.5 mg/mL CA77.1 stock solution in DMSO.

Add 400 pL of PEG300 and mix until the solution is clear.

Add 50 pL of Tween-80 and mix until the solution is clear.

Add 500 pL of ddH20 or saline to bring the final volume to 1 mL. Mix thoroughly.

The final solution should be used immediately.
Formulation 2: Corn Oil

Materials:

e CA77.1 DMSO stock solution (e.g., 7.4 mg/mL)[1]
e Cornoll

 Sterile tubes

Protocol (for 1 mL final volume):[1]

Start with 50 pL of a 7.4 mg/mL CA77.1 stock solution in DMSO.

Add 950 pL of corn oll.

Mix the solution thoroughly until it is evenly dispersed.

The mixed solution should be used immediately for optimal results.[1]

Visualizations
Experimental Workflow: In Vivo Formulation

Caption: Workflow for preparing CA77.1 for in vivo experiments.

Signaling Pathway: Mechanism of Action of CA77.1
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Caption: CA77.1 enhances CMA by upregulating LAMP2A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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